Cas no 2172065-92-6 (4-(2-aminoethyl)-1-methoxycyclohexane-1-carbonitrile)

• Product Name: 4-(2-aminoethyl)-1-methoxycyclohexane-1-carbonitrile
• CAS No: 2172065-92-6
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• CID: 5993214
• PubChem ID: 165848514
• Update Time: 2025-10-31

4-(2-aminoethyl)-1-methoxycyclohexane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(2-aminoethyl)-1-methoxycyclohexane-1-carbonitrile
• EN300-1653490
• 2172065-92-6

• Inchi： 1S/C10H18N2O/c1-13-10(8-12)5-2-9(3-6-10)4-7-11/h9H,2-7,11H2,1H3
• InChI Key： CYNDWMXOBVGABZ-UHFFFAOYSA-N
• SMILES： O(C)C1(C#N)CCC(CCN)CC1

Computed Properties

• Exact Mass: 182.141913202g/mol
• Monoisotopic Mass: 182.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 59Ų

Additional information on 4-(2-aminoethyl)-1-methoxycyclohexane-1-carbonitrile

Introduction to 4-(2-aminoethyl)-1-methoxycyclohexane-1-carbonitrile (CAS No. 2172065-92-6)

4-(2-aminoethyl)-1-methoxycyclohexane-1-carbonitrile (CAS No. 2172065-92-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its cyclohexane core substituted with a methoxy group, an aminoethyl side chain, and a nitrile functional group, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The structural features of this compound contribute to its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting neurological and inflammatory disorders.

The nitrile group in 4-(2-aminoethyl)-1-methoxycyclohexane-1-carbonitrile serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives. This functionality is particularly useful in medicinal chemistry, where it can be converted into amides, carboxylic acids, or other pharmacologically relevant groups. The presence of the aminoethyl side chain adds another layer of reactivity, allowing for the formation of hydrogen bonds and ionic interactions with biological targets. These characteristics make the compound a promising candidate for further exploration in the design of small-molecule drugs.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 4-(2-aminoethyl)-1-methoxycyclohexane-1-carbonitrile as a scaffold for drug development. Studies have demonstrated that the cyclohexane ring can adopt multiple conformations, which may influence its binding affinity to biological receptors. The methoxy group, positioned strategically on the ring, can modulate electronic and steric properties, thereby fine-tuning the pharmacokinetic profile of derived compounds. These insights have guided researchers in optimizing synthetic routes to enhance yield and purity while maintaining desired pharmacological properties.

In addition to its structural versatility, 4-(2-aminoethyl)-1-methoxycyclohexane-1-carbonitrile has shown promise in preclinical studies as a potential therapeutic agent. Research indicates that derivatives of this compound may exhibit anti-inflammatory and neuroprotective effects, making them relevant for treating conditions such as Alzheimer's disease and rheumatoid arthritis. The carbonitrile group, in particular, has been implicated in modulating enzyme activity and receptor binding, which are critical mechanisms in many disease pathways. Further investigation into the biological activity of this compound and its derivatives is warranted to fully elucidate its therapeutic potential.

The synthesis of 4-(2-aminoethyl)-1-methoxycyclohexane-1-carbonitrile involves multi-step organic reactions that require precise control over reaction conditions to ensure high selectivity and yield. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired framework efficiently. These techniques not only improve the scalability of production but also allow for greater flexibility in modifying the molecular structure. The growing interest in green chemistry principles has also influenced synthetic strategies, with efforts focused on minimizing waste and reducing environmental impact.

As research continues to uncover new applications for 4-(2-aminoethyl)-1-methoxycyclohexane-1-carbonitrile, collaborations between academic institutions and pharmaceutical companies are becoming increasingly common. Such partnerships facilitate the translation of laboratory findings into clinical trials, accelerating the development of novel therapeutics. The compound's unique structural features make it an attractive candidate for library screening programs aimed at identifying lead compounds for further optimization. By leveraging cutting-edge technologies such as high-throughput screening and structure-activity relationship (SAR) studies, researchers can rapidly identify promising derivatives with enhanced efficacy and reduced toxicity.

The role of computational tools in analyzing the properties of 4-(2-aminoethyl)-1-methoxycyclohexane-1-carbonitrile cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations provide insights into its behavior at both atomic and macroscopic levels. These simulations help predict how the compound interacts with biological targets, including enzymes and receptors, which is essential for designing effective drugs. Furthermore, virtual screening techniques enable researchers to identify potential binding sites and optimize interactions without conducting extensive experimental trials.

The future prospects for 4-(2-aminoethyl)-1-methoxycyclohexane-1-carbonitrile are bright, with ongoing research focusing on expanding its applications beyond traditional pharmaceuticals. Potential uses in agrochemicals and material science are being explored due to its structural versatility and reactivity. As our understanding of molecular interactions deepens, new opportunities for utilizing this compound will emerge. Continued investment in research infrastructure and interdisciplinary collaboration will be crucial in realizing these possibilities.